O-Desmethyl Metoclopramide Hydrochloride

Description

O-Desmethyl Metoclopramide Hydrochloride is a metabolite of metoclopramide found in humans . Metoclopramide hydrochloride, with the molecular formula C14H25Cl2N3O3 and a molecular weight of 354.27, is used as an antiemetic and is a dopamine D2 receptor antagonist . It is prescribed as a short-term treatment, typically 4 to 12 weeks, for persistent heartburn when other medications are ineffective . It is also used to treat gastroparesis in diabetic patients, alleviating symptoms such as nausea, vomiting, and abdominal fullness by accelerating stomach emptying and intestinal movement .

Metoclopramide functions by blocking dopamine and acts as a mixed 5-HT3 receptor antagonist/5-HT4 receptor agonist . While metoclopramide is not recommended for use in children due to the risk of muscle spasms, it has been studied for various uses in pediatric patients, such as facilitating small bowel intubation and managing chemotherapy-induced nausea and vomiting . The usual adult dose for migraine treatment, although not FDA-approved, is 10 to 20 mg IV in combination with analgesics .

A similar compound, also a metabolite of Metoclopramide, is identified as Metoclopramide EP Impurity F HCl, also known as 4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-hydroxy-benzamide hydrochloride . O-Desmethyl Metoclopramide shares a similar structure, with the molecular formula C13H21Cl2N3O2 and a molecular weight of 322.23074 .

• CAS No.: 38059-78-8
• Product Name: O-Desmethyl Metoclopramide Hydrochloride
• Molecular Formula: C13H21Cl2N3O2
• Molecular Weight: 322.2 g/mol
• IUPAC Name: 4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-hydroxybenzamide;hydrochloride
• Standard InChI: InChI=1S/C13H20ClN3O2.ClH/c1-3-17(4-2)6-5-16-13(19)9-7-10(14)11(15)8-12(9)18;/h7-8,18H,3-6,15H2,1-2H3,(H,16,19);1H
• Standard InChIKey: JXIGWAINVIWPQD-UHFFFAOYSA-N
• SMILES: CCN(CC)CCNC(=O)C1=CC(=C(C=C1O)N)Cl.Cl
• Canonical SMILES: CCN(CC)CCNC(=O)C1=CC(=C(C=C1O)N)Cl.Cl
• Synonyms: 4-Amino-5-chloro-N-[2-(diethylamino)ethyl]-2-hydroxy-benzamide Hydrochloride
• PubChem Compound: 14116877
• Last Modified: Sep 17 2023